Cas no 811471-20-2 ((4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one)

(4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one is a synthetic diarylheptanoid derivative characterized by its conjugated dienone structure. This compound exhibits notable stability due to its extended π-electron system, which also contributes to its potential reactivity in organic synthesis. The presence of hydroxyl and methoxy functional groups enhances its solubility in polar solvents, facilitating its use in cross-coupling reactions and as a precursor for bioactive molecules. Its well-defined stereochemistry (4E,6E) ensures consistent performance in applications requiring precise molecular geometry. The compound is of interest in pharmaceutical and materials research due to its structural similarity to naturally occurring curcuminoids, offering a scaffold for further functionalization.

(4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one structure

811471-20-2 structure

Product Name:(4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one

CAS No:811471-20-2

MF:C₂₀H₂₀O₄

MW:324.370406150818

CID:2030186

PubChem ID:24901215

Update Time:2025-10-29

(4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one Chemical and Physical Properties

Names and Identifiers

- (4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one
- tsaokoarylone
- (4E,6E)-7-(4-Hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one (ACI)
- BDBM246501
- AKOS040763408
- 811471-20-2
- (4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one (21)
- CHEMBL475821
- Inchi： 1S/C20H20O4/c1-24-20-14-16(9-13-19(20)23)4-2-3-5-17(21)10-6-15-7-11-18(22)12-8-15/h2-5,7-9,11-14,22-23H,6,10H2,1H3/b4-2+,5-3+
- InChI Key： VJBQUBGTUNBGDY-ZUVMSYQZSA-N
- SMILES： C(/C1C=CC(O)=C(OC)C=1)=C\C=C\C(=O)CCC1C=CC(O)=CC=1

Computed Properties

Exact Mass: 324.13615911g/mol
Monoisotopic Mass: 324.13615911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 7
Complexity: 435
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 66.8Å²

(4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TargetMol Chemicals	TN6363-5 mg	Tsaokoarylone	811471-20-2	98%	5mg	￥ 3,710	2023-07-10
TargetMol Chemicals	TN6363-1 mL * 10 mM (in DMSO)	Tsaokoarylone	811471-20-2	98%	1 mL * 10 mM (in DMSO)	￥ 3810	2023-09-15
TargetMol Chemicals	TN6363-5mg	Tsaokoarylone	811471-20-2		5mg	￥ 11450	2024-07-19
TargetMol Chemicals	TN6363-1 ml * 10 mm	Tsaokoarylone	811471-20-2		1 ml * 10 mm	￥ 13650	2024-07-19

(4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one Production Method

Production Method 1

458-36-6

5471-51-2

811471-20-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Methanol ; overnight, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, cooled

Reference

Tsaokoarylone, a cytotoxic diarylheptanoid from Amomum tsao-ko fruits

Moon, Surk-Sik; et al, Bulletin of the Korean Chemical Society, 2005, 26(3), 447-450

(4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one Raw materials

(4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one Preparation Products

(4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one (811471-20-2)

(4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on (4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one

Introduction to (4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one (CAS No. 811471-20-2)

(4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one, also known by its CAS number 811471-20-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a heptadienone backbone and multiple hydroxy and methoxy substituents. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of (4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one is particularly noteworthy for its conjugated double bonds and aromatic rings. The presence of these functional groups suggests that the compound may exhibit strong interactions with various biological targets, such as enzymes, receptors, and other cellular components. This makes it a valuable candidate for drug discovery and development.

Recent studies have explored the pharmacological properties of (4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one. One notable area of research has been its potential as an anti-inflammatory agent. In vitro experiments have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another promising application of (4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one is in the field of oncology. Preclinical studies have demonstrated that the compound possesses antiproliferative and pro-apoptotic effects on various cancer cell lines. For instance, it has been shown to induce cell cycle arrest and apoptosis in human breast cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings highlight its potential as a novel anticancer agent.

In addition to its anti-inflammatory and anticancer properties, (4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one has also been investigated for its neuroprotective effects. Research has indicated that the compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of (4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one

Despite its promising therapeutic potential, further research is needed to fully understand the pharmacokinetic and pharmacodynamic properties of (4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one. Preclinical studies have provided valuable insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. However, clinical trials are necessary to evaluate its safety and efficacy in human subjects.

In conclusion, (4E,6E)-7-(4-hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-4,6-heptadien-3-one (CAS No. 811471-20-2) is a versatile compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.